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Abstract

Alachlor, a pre-emergence herbicide belonging to the chloroacetanilide class, has been
extensively utilized in agriculture for the control of annual grasses and broadleaf weeds. This
technical guide provides an in-depth analysis of its chemical structure, physicochemical
properties, and biological mechanisms of action. Detailed experimental protocols for its
synthesis and analytical determination are presented, alongside visualizations of its metabolic
pathways and mode of action. This document is intended to serve as a comprehensive
resource for researchers and professionals engaged in the study and development of
herbicides and related compounds.

Chemical Structure and Properties

Alachlor, with the IUPAC name 2-chloro-N-(2,6-diethylphenyl)-N-(methoxymethyl)acetamide,
is characterized by a central acetamide structure with notable substitutions.[1] It is an odorless,
crystalline solid that appears white or cream-colored.[1][2]

Physicochemical Properties of Alachlor

The following tables summarize the key physical and chemical properties of Alachlor,
providing a comparative overview of its characteristics.
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Identifier Value Reference

2-chloro-N-(2,6-diethylphenyl)-
IUPAC Name , [1]
N-(methoxymethyl)acetamide

CAS Number 15972-60-8 [1]
Chemical Formula C14H20CINO2 [1]
Molecular Weight 269.77 g/mol [1]
Physical Property Value Reference
Melting Point 40-41 °C (104-106 °F) [1]

Boiling Point 100 °C at 0.02 mmHg

White to cream-colored
Appearance _ , [1]
crystalline solid

Odor Odorless [2]
Solubility in Water 242 mg/L at 25 °C
Vapor Pressure 2.2 x 1075 mmHg at 25 °C

Octanol-Water Partition 3.00
Coefficient (log Kow) '

Mechanism of Action

Alachlor's herbicidal activity is primarily attributed to its role as a seedling growth inhibitor. It is
absorbed by the emerging shoots and roots of susceptible plants.[3] The primary mechanisms
of action are the inhibition of protein synthesis and the disruption of very-long-chain fatty acid
(VLCFA) synthesis.[2][3][4]

Inhibition of Very-Long-Chain Fatty Acid (VLCFA)
Elongases

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Alachlor
https://pubchem.ncbi.nlm.nih.gov/compound/Alachlor
https://pubchem.ncbi.nlm.nih.gov/compound/Alachlor
https://pubchem.ncbi.nlm.nih.gov/compound/Alachlor
https://pubchem.ncbi.nlm.nih.gov/compound/Alachlor
https://pubchem.ncbi.nlm.nih.gov/compound/Alachlor
https://en.wikipedia.org/wiki/Alachlor
https://www.benchchem.com/product/b1666766?utm_src=pdf-body
https://cals.cornell.edu/weed-science/herbicides/herbicide-reference/lasso-alachlor
https://en.wikipedia.org/wiki/Alachlor
https://cals.cornell.edu/weed-science/herbicides/herbicide-reference/lasso-alachlor
https://ohiostate.pressbooks.pub/crpsoil2422t/chapter/15-9-herbicides-that-inhibit-very-long-chain-fatty-acids/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Alachlor targets and inhibits VLCFA elongases, which are crucial enzymes in the biosynthesis
of fatty acids with more than 18 carbon atoms.[4][5][6] These VLCFAs are essential
components of various cellular structures, including cuticular waxes and suberin, which protect
the plant from environmental stress. By inhibiting these elongases, Alachlor disrupts the
formation of these protective layers, leading to uncontrolled water loss and ultimately, cell
death.[5]
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Inhibition of the VLCFA Elongation Cycle by Alachlor.

Inhibition of Gibberellin Biosynthesis

Alachlor also interferes with the gibberellin (GA) biosynthetic pathway.[2][3] Specifically, it
inhibits geranylgeranyl pyrophosphate (GGPP) cyclization enzymes.[2] Gibberellins are plant
hormones that regulate various developmental processes, including stem elongation,

germination, and flowering. By disrupting GA synthesis, Alachlor stunts plant growth and
development.[7][8]
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Alachlor's Inhibition of the Gibberellin Biosynthesis Pathway.

Metabolism of Alachlor

Alachlor undergoes metabolic degradation in both plants and soil microorganisms. The
primary metabolic pathway involves the dechlorination and subsequent conjugation of the

molecule.

N-dealkylation I N-dealkylation A AR q q Various Metabolites
Alachlor Dechlorination 2,6-diethylaniline Conjugation (e.g., Oxanilic and Sulfonic acids)

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Alachlor | C14H20CINO2 | CID 2078 - PubChem [pubchem.ncbi.nim.nih.gov]
¢ 2. Alachlor - Wikipedia [en.wikipedia.org]

o 3. cals.cornell.edu [cals.cornell.edu]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1666766?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666766?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Alachlor
https://en.wikipedia.org/wiki/Alachlor
https://cals.cornell.edu/weed-science/herbicides/herbicide-reference/lasso-alachlor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. 15.9 Herbicides that Inhibit Very Long Chain Fatty Acids — Principles of Weed Control
[ohiostate.pressbooks.pub]

o 5. Specific and differential inhibition of very-long-chain fatty acid elongases from Arabidopsis
thaliana by different herbicides - PMC [pmc.ncbi.nim.nih.gov]

o 6. experts.illinois.edu [experts.illinois.edu]

o 7. Effect of alachlor on Avena seedlings: Inhibition of growth and interaction with gibberellic
acid and indoleacetic acidvs | Semantic Scholar [semanticscholar.org]

» 8. Alachlor and Gibberellic Acid Interaction on Corn Tissues | Weed Science | Cambridge
Core [resolve.cambridge.org]

 To cite this document: BenchChem. [Alachlor: A Comprehensive Technical Guide to its
Chemical Structure, Properties, and Mechanisms]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1666766#alachlor-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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